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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B15557934

Get Quote

For researchers, scientists, and professionals in drug development, understanding the purity

and characteristics of isotopically labeled compounds is paramount. This technical guide

provides an in-depth look at the typical data and experimental protocols found in a Certificate of

Analysis (CoA) for Octylbenzene-d22, a deuterated aromatic hydrocarbon.

Compound Identification and Physical Properties
A Certificate of Analysis for Octylbenzene-d22 will begin with fundamental identifying

information and key physical properties. This data is crucial for ensuring the correct material is

being used and for designing experimental conditions.
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Identifier Value Source

Compound Name n-Octylbenzene-d22
LGC Standards[1], CDN

Isotopes[2]

CAS Number 1219799-28-6
LGC Standards[1], CDN

Isotopes[2]

Unlabelled CAS Number 2189-60-8
LGC Standards[1], CDN

Isotopes[2]

Molecular Formula C₁₄D₂₂ LGC Standards[1]

Molecular Weight 212.46 g/mol
LGC Standards[1], CDN

Isotopes[2]

Synonyms 1-Phenyloctane-d22 CDN Isotopes[2]

Appearance Colorless to light yellow liquid
Inferred from unlabelled

compound[3]

Boiling Point 261-263 °C (for unlabelled) Guidechem[4]

Melting Point -36 °C (for unlabelled) Guidechem[4]

Density 0.858 g/cm³ (for unlabelled) Guidechem[4]

Analytical Specifications and Quality Control
The core of the CoA provides quantitative data on the purity and isotopic enrichment of

Octylbenzene-d22. These values are determined through a series of rigorous analytical tests.

Analytical Test Specification Typical Value

Chemical Purity ≥98% Conforms

Isotopic Enrichment ≥98 atom % D Conforms

Structure Confirmation Conforms to structure Conforms

Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis.

2.1.1. Determination of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify any non-deuterated or other chemical impurities in the

sample.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Methodology:

A dilute solution of Octylbenzene-d22 in a volatile organic solvent (e.g., dichloromethane

or hexane) is prepared.

A small volume of the solution is injected into the GC, where it is vaporized.

The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column.

The column separates compounds based on their boiling points and interactions with the

column's stationary phase.

As each compound elutes from the column, it enters the mass spectrometer.

The mass spectrometer ionizes the molecules and separates the resulting ions based on

their mass-to-charge ratio, generating a mass spectrum for each compound.

The chemical purity is determined by comparing the peak area of Octylbenzene-d22 to

the total area of all peaks in the chromatogram.

2.1.2. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

Objective: To quantify the percentage of deuterium atoms incorporated into the octylbenzene

molecule.

Instrumentation: A high-resolution mass spectrometer.

Methodology:
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The sample is introduced into the mass spectrometer, typically via direct infusion or after

separation by GC or LC.

The instrument is operated in a full-scan mode to detect the molecular ion cluster of

Octylbenzene-d22.

The relative intensities of the ion corresponding to the fully deuterated molecule (d22) and

any ions corresponding to partially deuterated or non-deuterated (d0) species are

measured.

The isotopic enrichment is calculated as the percentage of the d22 species relative to the

sum of all isotopic species. For most quantitative mass spectrometry applications, an

isotopic enrichment of >98% is generally recommended.[5]

2.1.3. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the molecular structure and the positions of the deuterium labels.

Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer.

Methodology:

A small amount of the sample is dissolved in a deuterated NMR solvent (e.g., chloroform-

d).

¹H (proton) and ²H (deuterium) NMR spectra are acquired.

In the ¹H NMR spectrum of a highly deuterated compound like Octylbenzene-d22, the

proton signals corresponding to the deuterated positions should be absent or significantly

diminished.

The ²H NMR spectrum will show signals at the chemical shifts corresponding to the

positions where deuterium atoms have been incorporated, confirming the labeling pattern.

The combination of these spectra provides unambiguous confirmation of the compound's

structure and the success of the deuteration.

2.1.4. Identity Confirmation by Infrared (IR) Spectroscopy
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Objective: To obtain a characteristic vibrational spectrum of the molecule, which can be used

for identification.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Methodology:

A small amount of the neat liquid sample is placed between two salt plates (e.g., NaCl or

KBr) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

Infrared radiation is passed through the sample.

The instrument measures the absorption of infrared radiation at different frequencies,

corresponding to the vibrational modes of the chemical bonds in the molecule.

The resulting IR spectrum is a unique "fingerprint" of the molecule and can be compared

to a reference spectrum of the non-deuterated Octylbenzene to observe shifts due to the

C-D bonds.

Mandatory Visualizations
To further clarify the relationships and workflows involved in the analysis of Octylbenzene-d22,

the following diagrams are provided.
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Quality Control Workflow for Octylbenzene-d22.
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Analytical Techniques Determined Properties
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Analytical techniques for characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Octylbenzene-d22: A Technical Guide to its Certificate
of Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557934/docs#octylbenzene-d22-a-technical-guide-
to-its-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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